Cas no 2228128-84-3 (methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate
• CAS No: 2228128-84-3
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 6599411
• PubChem ID: 165707407
• Update Time: 2025-05-20

methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate
• 2228128-84-3
• EN300-1888468
• methyl 2-amino-2-[1-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)cyclopropyl]acetate

• Inchi： 1S/C15H26N2O4/c1-13(2,3)21-12(19)17-15(6-5-7-15)14(8-9-14)10(16)11(18)20-4/h10H,5-9,16H2,1-4H3,(H,17,19)
• InChI Key： IZWVOQCMNWXZOR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CC1)C1(CCC1)NC(=O)OC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate

Methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate (CAS No. 2228128-84-3)

Methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate is a complex organic compound with the CAS registry number 2228128-84-3. This compound belongs to the class of amino acid derivatives and is widely studied in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a cyclopropane ring fused with a cyclobutane ring, both substituted with amino and tert-butoxycarbonyl (Boc) groups, making it a valuable intermediate in the synthesis of various bioactive compounds.

The structure of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate is characterized by its bicyclic system, which includes a cyclopropane ring and a cyclobutane ring. The presence of the Boc group, a common protecting group in peptide synthesis, highlights its role as an intermediate in the construction of more complex molecules. Recent studies have focused on the synthesis and characterization of such bicyclic systems, emphasizing their potential as building blocks for drug discovery.

One of the key areas of research involving this compound is its application in medicinal chemistry. The amino group present in the molecule can act as a site for further functionalization, enabling the creation of diverse bioactive derivatives. For instance, researchers have explored the use of this compound as a precursor for synthesizing peptide analogs with enhanced stability and bioavailability. The Boc group, being easily removable under mild acidic conditions, facilitates controlled deprotection during synthesis, making this compound highly versatile.

Recent advancements in asymmetric synthesis have also shed light on the enantioselective construction of this compound. By employing chiral catalysts and stereoselective reactions, chemists have been able to synthesize enantiomerically pure versions of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate, which are crucial for studying the stereochemical outcomes in biological systems. These studies have significant implications for drug development, where stereochemistry plays a pivotal role in determining efficacy and safety.

In addition to its synthetic applications, methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate has been investigated for its potential as a building block in natural product synthesis. Its rigid bicyclic structure provides an ideal framework for mimicking complex natural products, such as alkaloids and terpenoids. Recent research has demonstrated its utility in constructing bioactive molecules with intricate architectures, underscoring its importance in natural product-inspired drug discovery.

The synthesis of this compound typically involves multi-step processes that combine principles from organic chemistry, such as nucleophilic substitutions, eliminations, and cyclizations. Researchers have optimized these processes to achieve higher yields and better stereoselectivity. For example, recent studies have utilized microwave-assisted synthesis to accelerate reaction times while maintaining product quality, highlighting the ongoing efforts to improve synthetic methodologies.

Moreover, computational chemistry has played a significant role in understanding the properties of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate. By employing molecular modeling techniques, scientists have gained insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. These computational studies complement experimental work by providing valuable data on potential binding modes and pharmacophore elements.

In conclusion, methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropylacetate (CAS No. 2228128-84-3) is a versatile organic compound with wide-ranging applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for constructing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new synthetic strategies and biological applications for this compound, its role in drug discovery is expected to grow significantly.